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Compound of Interest

Compound Name: 3-(Oxan-4-yl)aniline

Cat. No.: B3089888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the available spectroscopic and physicochemical

data for the compound 3-(Oxan-4-yl)aniline. The information is compiled from various

chemical databases and is intended to serve as a foundational resource for researchers

engaged in drug discovery and development, chemical synthesis, and materials science.

Physicochemical Properties
3-(Oxan-4-yl)aniline, with the chemical formula C₁₁H₁₅NO, is an organic compound that

incorporates both an aniline and a tetrahydropyran moiety.[1][2] Below is a summary of its key

physicochemical properties.
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Property Value Source

CAS Number 1202006-13-0 [2][3]

Molecular Formula C₁₁H₁₅NO [1][2]

Molecular Weight 177.24 g/mol [2]

Monoisotopic Mass 177.11537 Da [1]

SMILES
NC1=CC=CC(C2CCOCC2)=C

1
[2]

InChIKey
LRCBWZYCGVEGAR-

UHFFFAOYSA-N
[1]

XlogP (predicted) 1.6 [1]

Topological Polar Surface Area

(TPSA)
35.25 Å² [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 1 [2]

Spectroscopic Data
Detailed experimental spectroscopic data for 3-(Oxan-4-yl)aniline is not widely available in the

public domain. The following sections summarize the available predicted and experimental

information.

While experimental mass spectra are not readily available, predicted mass-to-charge ratios

(m/z) for various adducts of 3-(Oxan-4-yl)aniline have been calculated and are presented

below. These predictions are useful for identifying the compound in mass spectrometry

experiments.
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Adduct Predicted m/z

[M+H]⁺ 178.12265

[M+Na]⁺ 200.10459

[M-H]⁻ 176.10809

[M+NH₄]⁺ 195.14919

[M+K]⁺ 216.07853

[M+H-H₂O]⁺ 160.11263

[M+HCOO]⁻ 222.11357

[M+CH₃COO]⁻ 236.12922

[M]⁺ 177.11482

Data sourced from PubChem[1]

Experimental ¹H NMR and ¹³C NMR data for 3-(Oxan-4-yl)aniline were not found in the

surveyed literature. For definitive structural elucidation and confirmation, it is recommended

that researchers acquire experimental NMR data.

Experimental IR spectroscopic data for 3-(Oxan-4-yl)aniline is not available in the provided

search results. This analysis would typically be used to identify functional groups present in the

molecule, such as the N-H stretches of the aniline amine group and C-O stretches of the oxane

ring.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and spectroscopic

characterization of 3-(Oxan-4-yl)aniline are not extensively documented in the available

literature. However, a general workflow for the synthesis and analysis of such a compound can

be proposed.

The synthesis of 3-(Oxan-4-yl)aniline would likely involve the coupling of a protected aniline

derivative with an oxane-containing building block, followed by deprotection. The
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characterization of the final product would follow a standard analytical workflow to confirm its

identity and purity.

Synthesis

Spectroscopic Analysis

Final Characterization

Starting Materials Chemical Reaction Reaction Work-up Purification (e.g., Chromatography)

Mass Spectrometry (MS)

NMR Spectroscopy (¹H, ¹³C)

IR Spectroscopy

Data Analysis & Interpretation Characterized 3-(Oxan-4-yl)aniline

Click to download full resolution via product page

Caption: General workflow for the synthesis and spectroscopic characterization of a chemical

compound.

This generalized workflow highlights the key stages from starting materials to the fully

characterized final product. The synthesis phase involves the chemical reaction followed by

work-up and purification. The purified compound is then subjected to various spectroscopic

analyses, including Mass Spectrometry, NMR, and IR, to confirm its structure and purity. The

final step involves the analysis and interpretation of this data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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